Cas no 62549-46-6 (Thiourea, N-dodecyl-N'-sec-hexyl-)
62549-46-6 structure
Product Name:Thiourea, N-dodecyl-N'-sec-hexyl-
CAS No:62549-46-6
MF:C19H40N2S
MW:328.599304199219
CID:440669
PubChem ID:20322743
Update Time:2025-04-19
Thiourea, N-dodecyl-N'-sec-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiourea, N-dodecyl-N'-sec-hexyl-
- 1-dodecyl-3-hexan-2-ylthiourea
- DTXSID30605269
- SCHEMBL11596688
- 62549-46-6
- N-Dodecyl-N'-hexan-2-ylthiourea
-
- Inchi: 1S/C19H40N2S/c1-4-6-8-9-10-11-12-13-14-15-17-20-19(22)21-18(3)16-7-5-2/h18H,4-17H2,1-3H3,(H2,20,21,22)
- InChI Key: BSJGUBXQPYEYAE-UHFFFAOYSA-N
- SMILES: S=C(NCCCCCCCCCCCC)NC(C)CCCC
Computed Properties
- Exact Mass: 328.2915
- Monoisotopic Mass: 328.29122046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 15
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 24.06
Thiourea, N-dodecyl-N'-sec-hexyl- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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